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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

Decahydroquinolin-8-ol
32258-81-4

B2921950

Master Safety Profile: Decahydroquinolin-8-ol

Technical Guidance for Research & Development

Chemical Identity & Scaffold Analysis

Decahydroquinolin-8-ol represents a privileged scaffold in medicinal chemistry, bridging the

gap between the planar, aromatic 8-hydroxyquinoline (a known chelator) and saturated,

stereochemically complex alkaloids (e.g., pumiliotoxins).[1][2]
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Parameter

Technical Specification

Chemical Name

Decahydroquinolin-8-ol

CAS Number 32258-81-4 (Generic) / Stereoisomers vary
8-Hydroxydecahydroquinoline; Octahydro-8-
Synonyms o
quinolinol
Molecular Formula CoH17NO
Molecular Weight 155.24 g/mol

Structural Class

Bicyclic Amino-Alcohol (Saturated Quinoline)

Stereochemistry

Exists as cis- and trans- fused isomers.[1][2][3]
[4] The 8-hydroxy group introduces additional
chirality (axial/equatorial), significantly affecting

solubility and receptor binding.[1]

Mechanistic Safety Distinction (Critical)

Researchers must distinguish this compound from its aromatic parent, 8-Hydroxyquinoline (8-

HQ).[1][2]

e 8-HQ (Aromatic): Phenolic -OH (pKa ~9.9), planar.[1][2] Proven Toxic (Cat 3), Reprotoxin.[1]

[2]

o Decahydroquinolin-8-ol (Saturated): Aliphatic Secondary -OH (pKa ~16+), Secondary

Amine (pKa ~11).[1][2] Non-planar.

o Safety Implication: While the saturated ring reduces planarity (potentially lowering DNA

intercalation risk), the secondary amine moiety renders the compound highly basic and

potentially corrosive, while the amino-alcohol motif retains bioactive potential (ion channel

modulation).[1][2] Handle with the rigor of a functionalized alkaloid.

Hazard Identification & Risk Assessment

Derived from SAR analysis of Decahydroquinoline (Skin Corr.[2] 1B/Irrit. 2) and 8-HQ (Acute

Tox. 3).[1][2]
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GHS Classification (Composite Conservative Profile)

In the absence of a unified regulatory monograph, the following classification is recommended
for R&D risk assessment:

Hazard Statement

Hazard Class Category
(Inferred)
H314: Causes severe skin
) ) o burns and eye damage
Skin Corrosion/Irritation 1B/2 )
(Conservative) or H315:
Causes skin irritation.[1][2]
H318: Causes serious eye
Serious Eye Damage 1 damage (Due to basic amine).
[2]
o H302: Harmful if swallowed
Acute Toxicity (Oral) 4 o ) o
(Alkaloid-like bioactivity).[1][2]
) H335: May cause respiratory
STOT - Single Exp. 3 L
irritation.[2][5]
H400: Very toxic to aquatic life
Aquatic Toxicity Acute 1 (Based on quinoline

ecotoxicity).[2]

Visualizing the Hazard Logic

The following diagram illustrates the decision logic for handling this compound, integrating its
physical state and chemical nature.
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Risk Assessment: Decahydroquinolin-8-ol

Physical State Check

Solid / Powder Solution / Oil

/

Hazard: Inhalation of Basic Dust Hazard: Corrosive Splash
(Respiratory Irritation) (Skin/Eye Damage)

Control: Weigh in Fume Hood Control: Double Nitrile Gloves
+ N95/P100 if open + Face Shield

Bioactivity Alert:
Potential lon Channel Modulator

Click to download full resolution via product page

Caption: Risk assessment workflow linking physical state to specific exposure hazards and
required engineering controls.

Physical & Chemical Properties (Experimental &
Predicted)

Understanding these properties is vital for synthesis planning and spill cleanup.[2]
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Property Value | Description Relevance to Safety
White to pale yellow crystalline
solid or viscous oil Darkens on air/light exposure
Appearance i o
(stereoisomer dependent).[1] (oxidation).[2]
[2]
_ _ _ _ Low melting point implies easy
Melting Point 72—74 °C (cis/trans mix) ) )
liquefaction; handle cool.[2]
Low volatility, but thermal
Boiling Point ~267 °C (at 760 mmHg) decomposition releases NOKx.
[11[2]
Soluble in organic solvents
B (DCM, MeOH).[1][2] Sparingly Lipophilic: High potential for
Solubility

soluble in water (pH
dependent).[2]

skin absorption.[2]

Basicity (pKa)

~10.8 (Amine)

Strong Base: Incompatible with

acids and acid chlorides.[2]

Hygroscopicity

Moderate to High

Absorbs atmospheric CO2
(carbamate formation).[2]

Store under Argon.[2]

Safe Handling & Experimental Protocols
Storage & Stability[1][2]

o Atmosphere: Store under inert gas (Argon/Nitrogen).[2] The secondary amine is prone to

oxidation and carbamate formation upon CO2 exposure.[2]

o Temperature: 2—-8 °C (Refrigerate).

o Incompatibilities: Strong oxidizing agents (peroxides, permanganates), Acid chlorides,
Anhydrides, Strong acids.[1][2]

Personal Protective Equipment (PPE) Matrix
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Do not rely on standard latex gloves. The lipophilic amine nature requires specific barriers.

e Respiratory: If handling powder >100 mg outside a hood, use P100/N95 particulate
respirators.[2]

» Eyes: Chemical safety goggles are mandatory.[2] Face shield recommended if handling >5g
of liquid phase.[2]

e Skin:

o Splash Contact: Nitrile rubber (0.11 mm) - Breakthrough time < 10 min (Change
immediately).[1][2]

o Full Contact: Laminate PE/EVOH (Silver Shield) or thick Nitrile (0.4 mm).[2]

Waste Management[1]

» Classification: Hazardous Organic Waste (Basic/Amine).[2]

e Protocol: Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator
equipped with an afterburner and scrubber (to neutralize NOXx).[1][2]

» Prohibition: Do NOT dispose of down drains.[2] Aquatic toxicity is high.[2][3][4][6][7][8]

Emergency Response Protocols

Self-validating workflows for immediate action.

Exposure Response Workflow

Rinse 15+ min
Lift Eyelids

Skin Contact Soap & Water Seek Medical Attention
Discard Clothing (Show Structure)

Do NOT Induce Vomiting
Rinse Mouth

Eye Contact

Exposure Incident

Ingestion
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Caption: Immediate action steps for exposure. Note: Ingestion management emphasizes
preventing aspiration of the corrosive amine.

Firefighting Measures

e Media: Dry chemical, COz, or alcohol-resistant foam.[1][2] Do not use water jet (may spread
the lipophilic amine).[2]

e Hazards: Emits toxic fumes of Carbon Monoxide (CO) and Nitrogen Oxides (NOx).[2]

o Gear: Wear self-contained breathing apparatus (SCBA).

Analytical Verification (For Researchers)

To ensure you are working with the correct isomer/compound during safety checks:

e 1H NMR (CDCI3): Look for the multiplet at d 3.5-4.0 ppm (CH-OH) and the broad singlet for
NH/OH (exchangeable).[1][2]

e MS (ESI): [M+H]+ = 156.14.[2]
e TLC: Stains with Ninhydrin (free amine) or lodine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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